Cas no 2580102-24-3 (rac-methyl (1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate, trans)

• Product Name: rac-methyl (1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate, trans
• CAS No: 2580102-24-3
• MF: C₈H₁₁F₃O₃
• MW: 212.166353464127
• MDL: MFCD33020338
• CID: 5659109
• PubChem ID: 155858772
• Update Time: 2025-06-12

rac-methyl (1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

• 2580102-24-3
• EN300-27717480
• rac-methyl (1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate
• Methyl (1S,3S)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate
• Cyclopentanecarboxylic acid, 3-hydroxy-1-(trifluoromethyl)-, methyl ester, (1S,3S)-
• rac-methyl (1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate, trans

• MDL： MFCD33020338
• Inchi： 1S/C8H11F3O3/c1-14-6(13)7(8(9,10)11)3-2-5(12)4-7/h5,12H,2-4H2,1H3/t5-,7-/m0/s1
• InChI Key： IVXUWTCBUSJEJT-FSPLSTOPSA-N
• SMILES： FC([C@@]1(C(=O)OC)CC[C@@H](C1)O)(F)F

Computed Properties

• Exact Mass: 212.06602869g/mol
• Monoisotopic Mass: 212.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 208.6±40.0 °C(Predicted)
• pka: 14.25±0.40(Predicted)

Additional information on rac-methyl (1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate, trans

Professional Introduction to Rac-Methyl (1R,3R)-3-Hydroxy-1-(trifluoromethyl)cyclopentane-1-Carboxylate, Trans (CAS No. 2580102-24-3)

Rac-methyl (1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate, trans is a key compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. This molecule, with the CAS number 2580102-24-3, has garnered significant attention due to its potential applications in drug development and biochemical research. The compound's stereochemistry, specifically the presence of the (1R,3R) configuration and the trans arrangement, plays a crucial role in its biological activity and interaction with biological targets.

The structure of rac-methyl (1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate, trans features a cyclopentane ring substituted with a hydroxyl group at the 3-position and a trifluoromethyl group at the 1-position. The carboxylate group at the 1-position provides a polar moiety that enhances solubility and binding affinity, while the trifluoromethyl group introduces lipophilicity and modulates metabolic stability. These features make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The stereochemistry of rac-methyl (1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate, trans has been extensively studied to understand its role in biological processes. Studies have shown that the (1R,3R) configuration is essential for optimal binding to specific enzymes and receptors. This insight has guided the design of more potent derivatives with enhanced pharmacological profiles.

The pharmacological significance of this compound lies in its potential as a lead molecule for drug discovery. Researchers have leveraged its structural framework to develop analogs with improved pharmacokinetic properties. For instance, modifications to the trifluoromethyl group have been explored to enhance metabolic stability and reduce off-target effects. These efforts align with the broader goal of creating drugs that are both effective and safe for clinical use.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of rac-methyl (1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate, trans. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and optimize its activity. These computational tools are indispensable in modern drug discovery pipelines, enabling faster and more targeted development of new therapeutics.

The synthesis of rac-methyl (1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate, trans involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of a chiral intermediate followed by functionalization to introduce the hydroxyl and trifluoromethyl groups. Recent advancements in synthetic methodologies have improved yields and purity, making it more feasible to produce this compound on an industrial scale.

In conclusion, rac-methyl (1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylate, trans is a promising compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an ideal candidate for further exploration in drug development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.